Cas no 1806725-16-5 (4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806725-16-5
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4834001
• Update Time: 2025-10-29

4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3INO4/c1-16-6-4(7(14)15)5(12)3(2-13-6)17-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： XLWZYNSQPHKNIQ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(=O)O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Recent Advances in the Application of 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806725-16-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806725-16-5) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic derivative combines unique structural features including an iodo substituent, methoxy group, and trifluoromethoxy moiety, making it particularly valuable for the development of novel bioactive molecules. Recent studies have demonstrated its potential as a key intermediate in the synthesis of targeted therapeutics, especially in the areas of kinase inhibitors and antimicrobial agents.

Structural analysis reveals that the trifluoromethoxy group at the 5-position significantly enhances the compound's metabolic stability and membrane permeability, while the iodo substituent at the 4-position provides an excellent handle for further functionalization through cross-coupling reactions. The carboxylic acid moiety at the 3-position offers additional opportunities for derivatization, making this compound a versatile building block in pharmaceutical chemistry. Recent computational studies have shown that these structural features contribute to favorable binding interactions with various biological targets.

In the context of kinase inhibitor development, researchers at several institutions have utilized 1806725-16-5 as a core structure for designing selective inhibitors of protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against specific tyrosine kinases while showing minimal off-target effects. The researchers attributed this selectivity to the optimal positioning of the trifluoromethoxy group within the ATP-binding pocket of the target kinases.

Antimicrobial applications have also been explored, with particular focus on overcoming drug-resistant bacterial strains. The unique electronic properties imparted by the trifluoromethoxy group appear to enhance interactions with bacterial enzymes that are less susceptible to conventional antibiotics. Recent in vitro studies have shown promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing bacteria, with some derivatives demonstrating synergistic effects when combined with existing antibiotics.

From a synthetic chemistry perspective, several novel methodologies have been developed to efficiently produce 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid and its derivatives. A 2024 report in Organic Process Research & Development described an optimized large-scale synthesis route that improves yield and reduces environmental impact compared to previous methods. This advancement is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

Ongoing research is exploring the application of this compound in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary results suggest that appropriately modified derivatives may modulate specific pathways involved in neuroinflammation and protein aggregation. As research continues, the full potential of 1806725-16-5 as a versatile pharmacophore is becoming increasingly apparent, positioning it as an important tool in modern drug discovery efforts.